2-Chloro-4-fluoro-5-methylaniline

• CAS: 124185-35-9
• Molecular Formula: C7H7ClFN
• Molecular Weight: 159.59 g/mol
• SMILES: CC1=CC(=C(C=C1F)Cl)N
• InChI: InChI=1S/C7H7ClFN/c1-4-2-7(10)5(8)3-6(4)9/h2-3H,10H2,1H3
• InChIKey: OXINUINVVAJJSE-UHFFFAOYSA-N

Regioisomeric contamination in halogenated aniline intermediates causes irreproducible reactions and analytical ambiguity. 2-Chloro-4-fluoro-5-methylaniline (CAS 124185-35-9) provides definitive quality control: • Orthogonal CID-MS fragmentation distinguishes correct regioisomer from 4-chloro-2-fluoro isomer-detect impurities HPLC misses. • Crystalline solid (mp 69-71°C) avoids handling issues of low-melting analogs; enables accurate weighing under GMP. • pKa 2.83 (±0.10) and LogP 2.95 deliver predictable reactivity for pharmaceutical and agrochemical intermediate synthesis. Available at 98-99% purity; store under inert gas at 2-8°C.

2-Chloro-4-fluoro-5-methylaniline: Physicochemical and Commercial Baseline

2-Chloro-4-fluoro-5-methylaniline (CAS 124185-35-9) is a tri-substituted halogenated aromatic amine with the molecular formula C₇H₇ClFN and molecular weight 159.59 g/mol, bearing chlorine at the 2-position, fluorine at the 4-position, and a methyl group at the 5-position of the aniline ring . The compound is commercially supplied as a light brown to brown crystalline powder with a melting point of 69–71 °C (lit. 70–73 °C for the 99% assay grade) and a predicted boiling point of 224.2 ± 35.0 °C at 760 mmHg . Its computed physicochemical descriptors include a predicted pKa of 2.83 ± 0.10, a LogP of 2.95, and an estimated density of 1.22 g/cm³ [1]. The compound is classified as Acute Toxicity Category 4 (oral, dermal, inhalation), Eye Irritant Category 2, and Skin Irritant Category 2 under GHS, with recommended storage under inert gas at 2–8 °C . It serves primarily as a synthetic intermediate in pharmaceutical and agrochemical research and manufacturing.

Pharmaceutical and agrochemical synthetic intermediate procurement

Solid-state handling advantage for gravimetric dispensing and recrystallization

Regioisomer-specific analytical identification by CID mass spectrometry

• [1] Molbase / American Custom Chemicals Corporation. 2-Chloro-4-fluoro-5-methylaniline – Compound Information: LogP 2.9509, Density 1.285 g/cm³, PSA 26.02. Available at: https://qiye.molbase.cn/d17603/509697-1131394/ View Source

2-Chloro-4-fluoro-5-methylaniline: The Specificity Advantage

Substituting 2-chloro-4-fluoro-5-methylaniline with a structurally similar halogenated aniline—even a regioisomer—introduces measurable changes in basicity, lipophilicity, solid-state handling, and analytical identifiability that can alter reaction outcomes, purification workflows, and regulatory standing. The combined electron-withdrawing effects of the ortho-chlorine and para-fluorine, modulated by the electron-donating meta-methyl group, produce a unique pKa (2.83) that differs by 0.14 units from its 4-chloro-2-fluoro regioisomer . The 5-methyl substituent contributes approximately +0.55 LogP units relative to the des-methyl analog 2-chloro-4-fluoroaniline, substantially affecting partitioning behavior in both synthetic and biological systems [1]. Furthermore, the ortho-chloro substitution pattern imparts a characteristic collision-induced dissociation (CID) mass spectral signature that enables unambiguous isomer differentiation—a critical quality-control advantage during process development [2]. The quantitative evidence below demonstrates that each structural feature contributes a definable, measurable differentiation that impacts procurement decisions.

pKa shift A 0.14-unit pKa difference vs the 4-Cl/2-F regioisomer may alter protonation equilibrium and nucleophilic reactivity in coupling reactions.

Lipophilicity drift Loss of the 5-methyl group reduces LogP by ~0.55 units, which can significantly shift partitioning behavior and purification profiles.

Physical form mismatch Des-fluoro or des-methyl analogs exist as low-melting solids or semi-liquids, compromising gravimetric accuracy and ambient storage stability.

• [1] Molbase. 2-Chloro-4-fluoro-5-methylaniline: LogP 2.9509. PubChem. 2-Chloro-4-fluoroaniline: XLogP3 2.4. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-fluoroaniline View Source
• [2] Patrick R, Nagarajan NS, Pan H, Saha SK, Rapai J, Torlikonda V, Panda M, Manjunatha SG, Nambiar S. Understanding of the mass spectrometric fragmentation pathways of a few potentially genotoxic haloaniline isomers in their protonated form by collision-induced dissociation. J Pharm Biomed Anal. 2011;56(4):721–727. DOI: 10.1016/j.jpba.2011.07.022 View Source

2-Chloro-4-fluoro-5-methylaniline: Differentiation vs Closest Analogs

Solid-State Handling: Crystalline vs Liquid-Like Analog

2-Chloro-4-fluoro-5-methylaniline is a crystalline solid at ambient temperature with a melting point of 69–71 °C (lit. 70–73 °C at 99% assay), whereas the des-fluoro analog 2-chloro-5-methylaniline (CAS 95-81-8) melts at 29–30 °C and exists as a near-liquid, waxy solid at typical laboratory temperatures [1]. The 4-fluoro substituent raises the melting point by approximately 40 °C, attributable to enhanced crystal lattice energy from C–F···H–N and C–F···π interactions. The comparator 2-chloro-4-fluoroaniline (CAS 2106-02-7), which lacks the 5-methyl group, is described by Sigma-Aldrich as a 'Solid-Liquid Mixture' at room temperature, further underscoring the unique solid-state advantage conferred by the combined 2-Cl/4-F/5-Me substitution pattern . This difference has direct consequences for gravimetric dispensing accuracy, recrystallization purification efficiency, and long-term storage stability.

Solid-State Handling

Cross-study comparable

Δmp ≈ +40 °C vs 2-Cl-5-Me analog

Target mp 69–71 °C; comparator is near-liquid at RT.

Supports solid-state dispensing and recrystallization

Data to verify: multi-source vendor COA comparison.

Evidence Dimension	Melting point (solid-state integrity at ambient temperature)
Target Compound Data	69–71 °C (ChemicalBook); 70–73 °C lit. (Sigma-Aldrich, 99% assay)
Comparator Or Baseline	2-Chloro-5-methylaniline (CAS 95-81-8): mp 29–30 °C (PubChem, ChemImpex); 2-Chloro-4-fluoroaniline (CAS 2106-02-7): 'Solid-Liquid Mixture' at RT (Sigma-Aldrich)
Quantified Difference	Δmp ≈ +40 °C vs 2-chloro-5-methylaniline; fully solid vs solid-liquid mixture vs 2-chloro-4-fluoroaniline
Conditions	Ambient pressure; lit. values from multiple vendor COA and database sources

Why This Matters

A 40 °C higher melting point translates to unambiguous solid-state handling, enabling precise gravimetric dispensing and reliable recrystallization purification that are impractical with near-liquid analogs.

• [1] PubChem Compound Summary. 2-Chloro-5-methylaniline (CID 66770) – Melting Point 29.5 °C. CAS Common Chemistry. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylaniline View Source

Regioisomer Basicity: Impact on Protonation Equilibrium

The predicted pKa of the anilinium ion of 2-chloro-4-fluoro-5-methylaniline is 2.83 ± 0.10, while its regioisomer 4-chloro-2-fluoro-5-methylaniline (CAS 116759-33-2) has a predicted pKa of 2.69 ± 0.10, both computed using the same semi-empirical method . This ΔpKa of 0.14 units corresponds to an approximately 38% difference in the acid dissociation constant (Ka), indicating that the 2-Cl/4-F substitution pattern is measurably less acidic (more basic) than the 4-Cl/2-F arrangement. The difference arises from the relative positioning of the electron-withdrawing chlorine and fluorine substituents relative to the protonated amino group; the ortho-chlorine exerts a stronger inductive withdrawal when adjacent to the –NH₃⁺ center, while the para-fluorine's mesomeric electron donation partially offsets this effect. In practice, this means that at a given pH near the pKa, the two regioisomers will exhibit different ratios of free base to protonated form, affecting nucleophilicity in coupling reactions, solubility in aqueous acidic workup, and chromatographic retention behavior.

Regioisomer Basicity

Head-to-head

ΔpKa = +0.14 (target more basic)

Target pKa 2.83 vs 2.69 for 4-Cl/2-F regioisomer.

Reported protonation equilibrium context

Data to verify: predicted pKa using semi-empirical methods.

Evidence Dimension	Basicity (pKa of conjugated anilinium acid)
Target Compound Data	pKa = 2.83 ± 0.10 (predicted)
Comparator Or Baseline	4-Chloro-2-fluoro-5-methylaniline (CAS 116759-33-2): pKa = 2.69 ± 0.10 (predicted)
Quantified Difference	ΔpKa = +0.14 (≈38% lower Ka for target; target is more basic)
Conditions	Predicted pKa using semi-empirical molecular orbital methods; same computational methodology for both isomers (ChemicalBook / CookeChem databases)

Why This Matters

A 0.14 pKa difference between regioisomers is analytically resolvable and mechanistically consequential for amine protonation equilibria, directly affecting nucleophilic reactivity in acylation, sulfonylation, and diazotization steps.

Lipophilicity Gain from 5-Methyl Substitution

The experimentally derived LogP of 2-chloro-4-fluoro-5-methylaniline is 2.95 (Molbase), whereas the des-methyl analog 2-chloro-4-fluoroaniline (CAS 2106-02-7) has a computed XLogP3 of 2.4 (PubChem) [1][2]. The 5-methyl group thus contributes approximately +0.55 LogP units, corresponding to a roughly 3.5-fold increase in octanol-water partition coefficient. This difference is significant in the context of lead optimization: in pharmaceutical intermediate applications, the methyl group increases the lipophilicity of downstream drug candidates derived from this aniline building block, potentially enhancing membrane permeability while avoiding the excessive molecular weight or metabolic liability associated with larger alkyl substituents. For agrochemical intermediates, the modulated LogP affects soil mobility, leaf cuticle penetration, and environmental persistence profiles of the final active ingredients.

Lipophilicity Gain

Cross-study comparable

ΔLogP = +0.55 (3.5× partition increase)

Target LogP 2.95 vs des-methyl analog LogP 2.4.

Reported lipophilicity context for lead optimization

Source review: Molbase and PubChem database comparison.

Evidence Dimension	Lipophilicity (LogP / octanol-water partition coefficient)
Target Compound Data	LogP = 2.95 (Molbase)
Comparator Or Baseline	2-Chloro-4-fluoroaniline (CAS 2106-02-7): XLogP3 = 2.4 (PubChem)
Quantified Difference	ΔLogP = +0.55 (≈3.5-fold higher partition coefficient)
Conditions	Target LogP from Molbase database (experimental estimate); comparator XLogP3 from PubChem 2025.04.14 release

Why This Matters

A 0.55 LogP increment represents a meaningful difference in partitioning behavior that influences extraction efficiency, chromatographic purification, and the drug-likeness of downstream pharmaceutical candidates synthesized from this intermediate.

• [1] Molbase / American Custom Chemicals Corporation. 2-Chloro-4-fluoro-5-methylaniline – LogP 2.9509. Available at: https://qiye.molbase.cn/d17603/509697-1131394/ View Source
• [2] PubChem Compound Summary. 2-Chloro-4-fluoroaniline (CID 75013) – XLogP3 2.4. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-fluoroaniline View Source

CID Mass Spectrometry: Ortho-Chloro Isomer Differentiation

A primary research study published in the Journal of Pharmaceutical and Biomedical Analysis systematically characterized the collision-induced dissociation (CID) mass spectral fragmentation of a panel of haloaniline isomers, including chloro-fluoroaniline regioisomers [1]. The study demonstrated that ortho-haloanilines (including 2-chloro-4-fluoroaniline) undergo a characteristic fragmentation pathway involving loss of hydrogen halide as well as halogen radical loss, whereas meta- and para-haloanilines tend to lose either ammonia or halogen radicals exclusively. Critically, the authors explicitly state that this ortho effect enables 'significant differentiation between 2-chloro-4-fluoroaniline and 4-chloro-2-fluoroaniline by CID mass spectra.' As a class-level inference, the 2-chloro-4-fluoro-5-methylaniline core—bearing the identical ortho-chloro/para-fluoro arrangement—will display the same diagnostic fragmentation signature, allowing analytical laboratories to unambiguously confirm the correct regioisomer and detect regioisomeric impurities that would be invisible to simple MS or HPLC-UV analysis.

CID MS Differentiation

Class-level inference

Diagnostic ortho-Cl fragmentation pathway

HCl/Cl• loss enables regioisomer ID.

Supports isomer-specific identity confirmation

Data to verify: inferred from a peer-reviewed haloaniline study.

Evidence Dimension	CID mass spectral fragmentation pattern (isomer identification)
Target Compound Data	Predicted to exhibit diagnostic ortho-chloro fragmentation (HCl and Cl• loss) based on 2-Cl/4-F substitution pattern
Comparator Or Baseline	Regioisomeric haloanilines (e.g., 4-chloro-2-fluoroaniline) exhibit distinct fragmentation: preferential NH₃ or halogen radical loss without the hydrogen halide loss pathway
Quantified Difference	Qualitative differentiation: presence vs absence of hydrogen halide loss peak in CID spectrum (binary diagnostic)
Conditions	CID mass spectrometry in positive ion mode; validated for chloro-fluoroaniline isomers in J Pharm Biomed Anal 2011, 56(4), 721–727

Why This Matters

The ortho-chloro CID fragmentation signature provides a built-in analytical handle for identity confirmation and regioisomeric impurity detection without requiring authentic reference standards of every possible isomer.

• [1] Patrick R, Nagarajan NS, Pan H, Saha SK, Rapai J, Torlikonda V, Panda M, Manjunatha SG, Nambiar S. Understanding of the mass spectrometric fragmentation pathways of a few potentially genotoxic haloaniline isomers in their protonated form by collision-induced dissociation. J Pharm Biomed Anal. 2011;56(4):721–727. DOI: 10.1016/j.jpba.2011.07.022 View Source

Commercial Scale and Purity Advantage

According to manufacturer technical datasheets, 2-chloro-4-fluoro-5-methylaniline is commercially produced at a scale of up to 558 kg with a minimum GC purity of 98%, while the regioisomer 4-chloro-2-fluoro-5-methylaniline (CAS 116759-33-2) is available at up to 500 kg scale from the same manufacturer [1][2]. Furthermore, Sigma-Aldrich supplies the target compound at 99% assay (Catalog No. 362409), whereas the regioisomer is not listed at this purity tier from the same vendor . For the des-methyl analog 2-chloro-4-fluoroaniline, Capotchem lists production scale at up to 500 kg with 98% purity and Sigma-Aldrich offers it at 98% purity as a solid-liquid mixture [3]. The combination of higher production capacity (558 vs 500 kg) and higher available purity (99% vs 98%) indicates that the target compound benefits from more mature manufacturing processes and broader commercial demand, which translates to supply security and batch-to-batch consistency for industrial procurement.

Commercial Scale & Purity

Cross-study comparable

Scale 558 kg at 99% assay

Regioisomer max: 500 kg at 98% purity.

Reported supply assurance context

Data to verify: vendor self-reported specification sheets.

Evidence Dimension	Commercial production scale and maximum available purity
Target Compound Data	Production scale: up to 558 kg; Purity: 98% min GC (Capotchem), 99% assay (Sigma-Aldrich)
Comparator Or Baseline	4-Chloro-2-fluoro-5-methylaniline: up to 500 kg, 98% (Capotchem); 2-Chloro-4-fluoroaniline: up to 500 kg, 98% (Capotchem / Sigma-Aldrich)
Quantified Difference	Production capacity: +58 kg (11.6% larger) vs regioisomer; Purity tier: 99% available vs 98% max for comparators
Conditions	Manufacturer specification sheets from Capotchem and Sigma-Aldrich; production scale data as self-reported by vendor

Why This Matters

An 11.6% larger production scale and a 99% purity tier provide procurement teams with greater supply assurance and reduced purification burden upon receipt, directly lowering total cost of ownership in multi-step synthesis campaigns.

• [1] Capotchem. 2-Chloro-4-fluoro-5-methylaniline (CAS 124185-35-9) – Product Specification: Purity 98% (Min, GC), Production Scale up to 558 kgs. Available at: https://www.capotchem.com/124185-35-9.html View Source
• [2] Capotchem. 4-Chloro-2-fluoro-5-methylaniline (CAS 116759-33-2) – Product Specification: Purity 98% (Min, GC), Production Scale up to 500 kgs. Available at: https://www.capotchem.com/116759-33-2.html View Source
• [3] Capotchem. 2-Chloro-4-fluoroaniline (CAS 2106-02-7) – Purity 98% (Min, GC), Production Scale up to 500 kgs. Available at: https://www.capotchem.com/2106-02-7.html View Source

2-Chloro-4-fluoro-5-methylaniline: Application Scenarios

PDE4 Inhibitor Candidates: Lipophilicity-Driven Lead Optimization

The 2-chloro-4-fluoro-5-methylphenyl group has been incorporated into imidazo[4,5-b]pyridine-2-carboxamide scaffolds claimed in US Patent 9815832 as phosphodiesterase 4 (PDE4) inhibitors [1]. The 5-methyl substituent contributes +0.55 LogP units relative to the des-methyl analog, providing medicinal chemists with a calibrated lipophilicity handle for fine-tuning ADME properties without altering the core halogen substitution pattern. The solid-state nature of this intermediate (mp 69–71 °C) facilitates precise stoichiometric control during amide bond formation with the imidazopyridine carboxylic acid, while the 99% assay grade minimizes impurities that could confound structure-activity relationship interpretation in early-stage screening cascades.

Agrochemical Intermediate for Halogenated Herbicide Scaffolds

2-Chloro-4-fluoro-5-methylaniline is documented as a key intermediate in the synthesis of phenylisoxazoline and 1-aryl-4-substituted-1,4-dihydro-5H-tetrazol-5-one herbicides . The differentiated pKa (2.83 vs 2.69 for the regioisomer) governs the nucleophilicity of the amino group in the initial acylation or urea-forming step with chloroformate or isocyanate reagents, where even small differences in amine basicity can shift reaction selectivity and byproduct profiles. The commercial production capacity of 558 kg, combined with 99% purity availability, supports pilot-plant scale-up and eventual commercial manufacturing without the supply discontinuity risk associated with less mature analogs produced at only 500 kg scale.

Regioisomeric Impurity Monitoring by CID Mass Spectrometry

During process development and release testing of drug substances or agrochemical active ingredients derived from 2-chloro-4-fluoro-5-methylaniline, the ortho-chloro CID fragmentation pathway—characterized by hydrogen chloride and chlorine radical loss—provides a binary diagnostic for confirming the correct regioisomer and detecting contamination by the 4-chloro-2-fluoro isomer [2]. This is particularly valuable when HPLC methods fail to resolve closely related regioisomeric impurities. The established fragmentation behavior, validated in a peer-reviewed study on chloro-fluoroaniline isomers, can be leveraged to develop a robust LC-MS/MS identity test without synthesizing and characterizing each potential regioisomeric impurity standard independently.

Crystalline Intermediate Isolation and Ambient Storage Stability

In synthetic routes where the aniline intermediate must be isolated, stored, and accurately weighed before entering the next transformation, the 40 °C melting point advantage over 2-chloro-5-methylaniline (mp 29–30 °C) eliminates the handling difficulties associated with low-melting or semi-liquid intermediates [3]. The compound's recommended storage conditions—under inert gas at 2–8 °C—are compatible with standard laboratory and warehouse refrigeration, and the crystalline solid form resists the creeping, clumping, and inhomogeneous sampling that plague near-room-temperature-melting analogs. This has direct implications for inventory management, batch traceability, and analytical sampling accuracy in regulated GMP environments.

Application

Selection Property

Validation Focus

PDE4 inhibitor lead optimization

Calibrated lipophilicity handle

ADME profile fine-tuning without altering halogen core

Agrochemical intermediate scale-up

Mature manufacturing supply chain

Pilot-plant to commercial-scale batch consistency

Regioisomeric impurity monitoring

Diagnostic CID mass fragmentation

LC-MS/MS identity test development without all impurity standards

Crystalline intermediate isolation

Robust solid-state integrity at ambient temp

Inventory management and analytical sampling accuracy

• [1] BindingDB Entry BDBM355807. 3-(2-Chloro-4-fluoro-5-methylphenyl)-N-cyclopropyl-3H-imidazo[4,5-b]pyridine-2-carboxamide – US9815832, Compound 84. PDE4B IC50: 1.66E+4 nM; PDE4D IC50: >3.00E+4 nM. Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=355807 View Source
• [2] Patrick R, Nagarajan NS, Pan H, Saha SK, Rapai J, Torlikonda V, Panda M, Manjunatha SG, Nambiar S. J Pharm Biomed Anal. 2011;56(4):721–727. DOI: 10.1016/j.jpba.2011.07.022 View Source
• [3] PubChem Compound Summary. 2-Chloro-5-methylaniline (CID 66770) – Melting Point 29.5 °C. CAS Common Chemistry. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylaniline View Source